Cas no 2228419-97-2 (methyl 3-(aminomethyl)-4-propylheptanoate)
methyl 3-(aminomethyl)-4-propylheptanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(aminomethyl)-4-propylheptanoate
- 2228419-97-2
- EN300-1769604
-
- Inchi: 1S/C12H25NO2/c1-4-6-10(7-5-2)11(9-13)8-12(14)15-3/h10-11H,4-9,13H2,1-3H3
- InChI Key: FVQWMUSUKWWLLC-UHFFFAOYSA-N
- SMILES: O(C)C(CC(CN)C(CCC)CCC)=O
Computed Properties
- Exact Mass: 215.188529040g/mol
- Monoisotopic Mass: 215.188529040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 52.3Ų
methyl 3-(aminomethyl)-4-propylheptanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1769604-0.05g |
methyl 3-(aminomethyl)-4-propylheptanoate |
2228419-97-2 | 0.05g |
$816.0 | 2023-09-20 | ||
| Enamine | EN300-1769604-0.1g |
methyl 3-(aminomethyl)-4-propylheptanoate |
2228419-97-2 | 0.1g |
$855.0 | 2023-09-20 | ||
| Enamine | EN300-1769604-0.25g |
methyl 3-(aminomethyl)-4-propylheptanoate |
2228419-97-2 | 0.25g |
$893.0 | 2023-09-20 | ||
| Enamine | EN300-1769604-0.5g |
methyl 3-(aminomethyl)-4-propylheptanoate |
2228419-97-2 | 0.5g |
$933.0 | 2023-09-20 | ||
| Enamine | EN300-1769604-1.0g |
methyl 3-(aminomethyl)-4-propylheptanoate |
2228419-97-2 | 1g |
$971.0 | 2023-06-03 | ||
| Enamine | EN300-1769604-2.5g |
methyl 3-(aminomethyl)-4-propylheptanoate |
2228419-97-2 | 2.5g |
$1903.0 | 2023-09-20 | ||
| Enamine | EN300-1769604-5.0g |
methyl 3-(aminomethyl)-4-propylheptanoate |
2228419-97-2 | 5g |
$2816.0 | 2023-06-03 | ||
| Enamine | EN300-1769604-10.0g |
methyl 3-(aminomethyl)-4-propylheptanoate |
2228419-97-2 | 10g |
$4176.0 | 2023-06-03 | ||
| Enamine | EN300-1769604-1g |
methyl 3-(aminomethyl)-4-propylheptanoate |
2228419-97-2 | 1g |
$971.0 | 2023-09-20 | ||
| Enamine | EN300-1769604-5g |
methyl 3-(aminomethyl)-4-propylheptanoate |
2228419-97-2 | 5g |
$2816.0 | 2023-09-20 |
methyl 3-(aminomethyl)-4-propylheptanoate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on methyl 3-(aminomethyl)-4-propylheptanoate
Methyl 3-(aminomethyl)-4-propylheptanoate (CAS No. 2228419-97-2): A Comprehensive Overview
Methyl 3-(aminomethyl)-4-propylheptanoate, identified by its CAS number 2228419-97-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This ester, characterized by its unique structural features, has garnered attention for its potential applications in various biochemical pathways and synthetic methodologies. The compound's molecular structure, featuring a heptanoate backbone with an aminomethyl side chain, positions it as a versatile intermediate in the synthesis of more complex molecules.
The chemical properties of Methyl 3-(aminomethyl)-4-propylheptanoate make it particularly valuable in the development of novel pharmaceutical agents. Its amine functionality provides a reactive site for further derivatization, enabling the creation of a wide range of pharmacologically active compounds. Recent studies have highlighted its role in the synthesis of bioactive molecules that exhibit promising therapeutic effects in preclinical models.
In the realm of drug discovery, Methyl 3-(aminomethyl)-4-propylheptanoate has been explored as a key intermediate in the production of small-molecule drugs targeting various diseases. The compound's ability to undergo selective modifications allows researchers to fine-tune its pharmacokinetic and pharmacodynamic properties. This flexibility is crucial for developing drugs with improved efficacy and reduced side effects.
One of the most intriguing aspects of Methyl 3-(aminomethyl)-4-propylheptanoate is its potential application in the synthesis of chiral compounds. The presence of a stereogenic center in its structure makes it an excellent candidate for producing enantiomerically pure molecules, which are often essential for therapeutic applications. Researchers have leveraged this property to develop asymmetric synthesis routes that yield high-purity enantiomers with minimal racemization.
Recent advancements in synthetic chemistry have further expanded the utility of Methyl 3-(aminomethyl)-4-propylheptanoate. Techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to introduce additional functional groups, enhancing its reactivity and broadening its scope in medicinal chemistry. These developments have opened new avenues for the design and synthesis of innovative drug candidates.
The compound's stability under various conditions has also been a subject of extensive investigation. Studies have demonstrated that Methyl 3-(aminomethyl)-4-propylheptanoate remains stable under ambient conditions but exhibits enhanced reactivity when exposed to specific catalysts or reaction conditions. This characteristic makes it a valuable building block in multi-step synthetic protocols where precise control over reaction conditions is essential.
In addition to its pharmaceutical applications, Methyl 3-(aminomethyl)-4-propylheptanoate has shown promise in the field of materials science. Its unique structural features allow it to serve as a precursor for the synthesis of polymers and coatings with tailored properties. These materials exhibit enhanced durability and biocompatibility, making them suitable for use in medical devices and advanced material applications.
The environmental impact of Methyl 3-(aminomethyl)-4-propylheptanoate has also been carefully evaluated. Research indicates that the compound is biodegradable and does not pose significant environmental hazards when handled properly. This eco-friendly characteristic aligns with the growing emphasis on sustainable practices in chemical manufacturing and drug development.
Future research directions for Methyl 3-(aminomethyl)-4-propylheptanoate include exploring its potential as a scaffold for drug discovery and investigating novel synthetic pathways that enhance its efficiency and sustainability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield groundbreaking advancements in this field.
In conclusion, Methyl 3-(aminomethyl)-4-propylheptanoate (CAS No. 2228419-97-2) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across multiple disciplines.
2228419-97-2 (methyl 3-(aminomethyl)-4-propylheptanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)